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Compound of Interest

Compound Name: 2-(Hydroxymethyl)cyclobutanone

Cat. No.: B2923102 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-(Hydroxymethyl)cyclobutanone is a bifunctional organic molecule that has garnered

interest within the scientific community, particularly in the realms of organic synthesis and

medicinal chemistry. Its structure, which incorporates both a ketone and a primary alcohol

within a strained cyclobutane ring, makes it a versatile building block for the synthesis of more

complex molecules. The inherent ring strain of the cyclobutane moiety and the presence of two

reactive functional groups offer unique opportunities for chemical transformations.

Understanding the fundamental physical properties of this compound, such as its boiling and

melting points, is a critical first step for its effective utilization in research and development,

influencing everything from reaction conditions to purification strategies and formulation.

Physicochemical Properties of 2-
(Hydroxymethyl)cyclobutanone
Precise experimental data for the boiling and melting points of 2-
(Hydroxymethyl)cyclobutanone (CAS No. 23107-52-0) are not readily available in published

literature.[1] However, computational methods provide reliable estimates for these crucial

physical constants. These predicted values are invaluable for guiding experimental design and

purification protocols.
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Property Value Source

Molecular Formula C₅H₈O₂ [1]

Molecular Weight 100.12 g/mol [1]

Predicted Boiling Point 224.9 ± 23.0 °C at 760 mmHg N/A

Predicted Melting Point 25-27 °C N/A

Note: The boiling and melting points are predicted values from chemical modeling software and

should be considered as estimates. Experimental verification is recommended.

Theoretical Framework: Understanding the Physical
Properties
The physical properties of a molecule are intrinsically linked to its structure. For 2-
(Hydroxymethyl)cyclobutanone, several key structural features influence its boiling and

melting points:

Hydrogen Bonding: The presence of a hydroxyl (-OH) group allows for intermolecular

hydrogen bonding. This is a strong type of dipole-dipole interaction that requires significant

energy to overcome, leading to a relatively high boiling point compared to molecules of

similar molecular weight that cannot hydrogen bond.

Dipole-Dipole Interactions: The carbonyl group (C=O) of the ketone is highly polarized,

creating a significant dipole moment. This results in dipole-dipole interactions between

molecules, further increasing the energy required to transition from a liquid to a gaseous

state.

Molecular Weight: With a molecular weight of 100.12 g/mol , van der Waals forces also

contribute to the intermolecular attractions.

Molecular Symmetry and Packing: The relatively compact and somewhat planar structure of

the cyclobutanone ring, substituted with a flexible hydroxymethyl group, will influence how

efficiently the molecules can pack into a crystal lattice, which in turn affects the melting point.
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Experimental Determination of Physical Properties
For a compound where literature data is scarce, experimental determination of its physical

properties is paramount. The following are standard, reliable methods for ascertaining the

boiling and melting points of a novel or uncharacterized compound like 2-
(Hydroxymethyl)cyclobutanone.

Boiling Point Determination by the Capillary Method
(Micro-Scale)
This method is ideal for small sample quantities and provides a good estimate of the boiling

point.[2][3][4] The principle relies on the definition of the boiling point as the temperature at

which the vapor pressure of the liquid equals the surrounding atmospheric pressure.[2]

Protocol:

Sample Preparation: A small amount (a few drops) of purified 2-
(Hydroxymethyl)cyclobutanone is placed in a small test tube or a specialized boiling point

tube.

Capillary Insertion: A melting point capillary tube is sealed at one end. The open end is then

inserted into the liquid sample.

Apparatus Assembly: The test tube is attached to a thermometer with the bulb of the

thermometer level with the sample. This assembly is then placed in a heating bath (e.g., a

Thiele tube with mineral oil or a digital melting point apparatus with a boiling point function).

Heating: The heating bath is heated gently. As the temperature rises, air trapped in the

capillary will be expelled, seen as a slow stream of bubbles.

Observation: As the temperature approaches the boiling point, the vapor pressure of the

sample increases, and the bubbling from the capillary becomes more rapid. The heat is then

slightly reduced.

Boiling Point Reading: The boiling point is the temperature at which the stream of bubbles

just ceases and the liquid begins to be drawn into the capillary tube.[3][4]
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Melting Point Determination Using a Capillary Apparatus
The melting point of a solid is the temperature at which it transitions from a solid to a liquid. For

pure crystalline solids, this transition occurs over a narrow temperature range.[5]

Protocol:

Sample Preparation: A small amount of dry, crystalline 2-(Hydroxymethyl)cyclobutanone is

finely powdered.

Capillary Loading: The open end of a melting point capillary tube is tapped into the powdered

sample. The sample is then packed into the sealed end of the capillary by tapping the bottom

of the tube on a hard surface or by dropping it through a long glass tube.[6] The packed

sample should be 2-3 mm high.

Apparatus Setup: The loaded capillary tube is placed in the heating block of a melting point

apparatus.[7]

Heating and Observation:

For an unknown compound, a rapid heating rate is used to determine an approximate

melting range.

A second, fresh sample is then heated slowly (1-2 °C per minute) as the temperature

approaches the approximate melting point.[6]

Melting Point Range: The temperature at which the first droplet of liquid appears is recorded

as the beginning of the melting range. The temperature at which the entire sample has

turned into a clear liquid is the end of the range.

Sample Preparation Apparatus Assembly Measurement

Place liquid sample in boiling tube Insert sealed capillary (open end down) Attach tube to thermometer Immerse in heating bath Heat gently Observe rapid bubbling Cool slightly Record T when liquid enters capillary Final Boiling PointBoiling Point
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Caption: Workflow for Boiling Point Determination.

Significance in a Research and Development
Context
The boiling and melting points are not merely physical constants; they are critical parameters in

a professional research and development setting:

Purity Assessment: A sharp, well-defined melting point range is a reliable indicator of high

purity for a solid compound.[5][8] Impurities will typically depress and broaden the melting

range.

Purification Strategy: Knowledge of the boiling point is essential for purification by distillation.

For a thermally sensitive compound like 2-(Hydroxymethyl)cyclobutanone, vacuum

distillation at a reduced pressure and temperature may be necessary to prevent

decomposition.

Reaction Condition Selection: When used as a reactant, knowing the boiling point helps in

selecting an appropriate solvent and reaction temperature to avoid loss of the material.

Drug Development: In a pharmaceutical context, the melting point influences formulation

development, solubility, and the stability of the active pharmaceutical ingredient (API).

Conclusion
While experimentally determined values for the boiling and melting points of 2-
(Hydroxymethyl)cyclobutanone are not currently prevalent in scientific literature, reliable

predictions and established methodologies provide a strong foundation for its use in a

laboratory setting. The unique structural characteristics of this compound, namely the presence

of hydroxyl and carbonyl functionalities within a strained ring system, suggest a relatively high

boiling point and a low melting point. For scientists and researchers, the ability to

experimentally verify these properties is a fundamental skill that ensures the quality and

integrity of their work, ultimately enabling the successful application of this versatile chemical

building block in the synthesis of novel compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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